Cas no 6850-39-1 (3-Aminocyclohexanol)

• Product Name: 3-Aminocyclohexanol
• CAS No: 6850-39-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD18432505
• CID: 47031
• PubChem ID: 11240459
• Update Time: 2025-11-01

3-Aminocyclohexanol Chemical and Physical Properties

Names and Identifiers

• 3-Aminocyclohexanol
• 3-Amino-cyclohexanol
• 3-aMinocyclohexan-1-ol
• 3-AMino-cyclohexano.HCl
• 3-hydroxycyclohexyl amine
• (3-Hydroxycyclohexyl)amine
• 3-aminocyclohexanol, AldrichCPR
• A25706
• cis-3-Aminocyclohexan-1-ol
• NoName_3027
• Ziprasidone Amino Acid Sodium Salt
• 1R,3R-3-Amino-cyclohexanol
• AM20070553
• 1798033-44-9
• 1-Amino-3-hydroxycyclohexane
• 6850-39-1
• SB23132
• SB38319
• SB23131
• rel-((1R,3R)-3-Aminocyclohexan-1-ol)
• FT-0696334
• FT-0602020
• SB30677
• SY157928
• NIQIPYGXPZUDDP-UHFFFAOYSA-N
• CS-W005423
• FT-0696332
• Cyclohexanol, 3-amino-
• (1SR,3SR)-3-aminocyclohexanol
• FT-0651426
• 1S,3S-3-Amino-cyclohexanol
• GS-4399
• MFCD19237868
• AKOS000163719
• SY002564
• FT-0689650
• EN300-42951
• SCHEMBL63214
• FT-0696333
• SB37074
• AKOS016842295
• J-511686
• 40525-77-7
• AC-1188
• cis-3-Amino-cyclohexanol
• SB30678
• DTXSID20902517
• SB38373
• MFCD03790923
• F2147-2237
• trans-3-amino-cyclohexanol
• (1S,3R)-3-Amino-cyclohexanol
• BBL101579
• STL555375
• DB-028354
• Cyclohexanol, 3-amino-,(1R,3R)-rel-

• MDL： MFCD18432505
• Inchi： 1S/C6H13NO/c7-5-2-1-3-6(8)4-5/h5-6,8H,1-4,7H2
• InChI Key： NIQIPYGXPZUDDP-UHFFFAOYSA-N
• SMILES： OC1CCCC(C1)N

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: Yellow to Brown Sticky Oil to Solid
• Density: 1.037
• Melting Point: 64-69°C
• Boiling Point: 201.1°C at 760 mmHg
• Flash Point: 75.4 °C
• PSA: 46.25000
• LogP: 0.94890

3-Aminocyclohexanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 3-Aminocyclohexanol

Professional Introduction to 3-Aminocyclohexanol (CAS No. 6850-39-1)

3-Aminocyclohexanol, with the chemical formula C₆H₁₃NO, is a significant compound in the field of pharmaceutical chemistry and biochemical research. Its molecular structure, featuring a cyclohexane ring substituted with an amine and a hydroxyl group, makes it a versatile intermediate in organic synthesis. This introduction delves into the compound's properties, applications, and recent advancements in its utilization within the pharmaceutical industry.

The compound CAS No. 6850-39-1 is widely recognized for its role as a building block in the synthesis of more complex molecules. Its structural features—specifically the presence of both an amine and a hydroxyl functional group—endow it with the ability to participate in a variety of chemical reactions, including nucleophilic substitutions, condensations, and reductions. These reactivities make it particularly valuable in the development of fine chemicals and pharmaceuticals.

In recent years, 3-Aminocyclohexanol has garnered attention for its potential applications in drug discovery and development. The cyclohexane ring provides a stable scaffold that can be modified to fit specific pharmacological requirements, while the amine and hydroxyl groups offer sites for further functionalization. This flexibility has led to its incorporation into numerous research projects aimed at identifying novel therapeutic agents.

One of the most compelling areas of research involving 3-Aminocyclohexanol is its use as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing peptidomimetics—molecules that mimic the structure and function of peptides but are more stable and easier to synthesize. These peptidomimetics have shown promise in targeting various biological pathways, including those implicated in inflammation, cancer, and neurodegenerative diseases.

The pharmaceutical industry has also explored the use of CAS No. 6850-39-1 in the development of small-molecule drugs. Its structural motif is found in several approved medications, where it contributes to improved solubility, bioavailability, and metabolic stability. Researchers continue to leverage its properties to design new compounds with enhanced pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the utility of 3-Aminocyclohexanol. Molecular modeling techniques allow scientists to predict how modifications to its structure will affect its biological activity. This has accelerated the drug discovery process by enabling the rapid screening of potential candidates before experimental synthesis is undertaken.

The role of 3-Aminocyclohexanol extends beyond pharmaceuticals into materials science and industrial chemistry. Its derivatives are employed in the production of polymers, coatings, and specialty chemicals where specific functional properties are required. The compound's ability to undergo controlled reactions makes it a valuable asset in synthetic chemistry labs worldwide.

In conclusion, CAS No. 6850-39-1, or more accurately referred to as 3-Aminocyclohexanol, represents a cornerstone molecule in modern chemical research. Its unique structural attributes have positioned it as a key intermediate in numerous applications, from drug development to advanced materials. As scientific understanding continues to evolve, it is likely that new and innovative uses for this compound will emerge, further solidifying its importance in both academic and industrial settings.